5-{[3-(3-fluoro-4-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-1-(3-hydroxypropyl)-4-methyl-2,6-dioxo-1,2,5,6-tetrahydropyridine-3-carbonitrile

• IUPAC Name: 5-[[3-(3-fluoro-4-methylphenyl)-1-phenylpyrazol-4-yl]methylidene]-1-(3-hydroxypropyl)-4-methyl-2,6-dioxopyridine-3-carbonitrile
• InChI: InChI=1S/C27H23FN4O3/c1-17-9-10-19(14-24(17)28)25-20(16-32(30-25)21-7-4-3-5-8-21)13-22-18(2)23(15-29)27(35)31(26(22)34)11-6-12-33/h3-5,7-10,13-14,16,33H,6,11-12H2,1-2H3
• InChI Key: OZVYNLFFJJMGHF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NN(C=C2C=C3C(=C(C(=O)N(C3=O)CCCO)C#N)C)C4=CC=CC=C4)F
• Molecular Formula: C27H23FN4O3
• Molecular Weight: 470.5 g/mol
• CAS No.: 1017499-43-2

Description

The compound is a pyrazole-tetrahydropyridine hybrid featuring a methylidene bridge between a substituted pyrazole ring and a tetrahydropyridine-dione core. Key structural elements include:

• Pyrazole moiety: Substituted with a 3-fluoro-4-methylphenyl group at position 3 and a phenyl group at position 1 (1-phenyl-1H-pyrazole).
• Tetrahydropyridine-dione system: A 2,6-dioxo-1,2,5,6-tetrahydropyridine scaffold with a 4-methyl group and a 3-hydroxypropyl substituent at position 1.
• Methylidene linkage: Connects the pyrazole’s position 4 to the tetrahydropyridine’s position 5.
• Carbonitrile group: At position 3 of the tetrahydropyridine ring.

Biological Activity

The compound 5-{[3-(3-fluoro-4-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-1-(3-hydroxypropyl)-4-methyl-2,6-dioxo-1,2,5,6-tetrahydropyridine-3-carbonitrile is a complex organic molecule that has garnered attention for its potential biological activities. This article reviews the biological properties, mechanisms of action, and relevant case studies associated with this compound.

Chemical Structure and Properties

The compound's molecular formula is $C_{23}H_{24}F_{N_3}O_{3}$ with a molecular weight of approximately 392.45 g/mol. It contains a pyrazole ring, which is often associated with various biological activities.

Biological Activities

Recent studies have highlighted several biological activities attributed to this compound:

Antimicrobial Activity

The compound has shown promising antimicrobial properties against various bacterial strains. In vitro tests indicated that it exhibits significant inhibition of bacterial growth, particularly against Gram-positive bacteria. The minimum inhibitory concentration (MIC) values were determined through standard broth dilution methods.

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	32
Escherichia coli	64
Bacillus subtilis	16

Antioxidant Properties

Molecular docking studies suggest that the compound has strong antioxidant capabilities. It has been shown to scavenge free radicals effectively, which can mitigate oxidative stress in biological systems. The antioxidant activity was quantified using DPPH and ABTS assays.

Anti-inflammatory Effects

Research indicates that this compound can inhibit pro-inflammatory cytokines in vitro. In animal models, it reduced inflammation markers significantly when administered at therapeutic doses.

The proposed mechanisms for the biological activities of this compound include:

• Receptor Binding : The pyrazole moiety is known to interact with various receptors involved in inflammatory pathways.
• Enzyme Inhibition : It may inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial in the inflammatory response.
• Free Radical Scavenging : The presence of hydroxyl groups enhances its ability to donate electrons and neutralize free radicals.

Case Studies

• In Vivo Study on Anti-inflammatory Activity : A study conducted on a rat model demonstrated that administration of this compound resulted in a significant reduction in paw edema induced by carrageenan. The results indicated a dose-dependent response with an optimal effect at 10 mg/kg.
• Antimicrobial Efficacy Against Resistant Strains : A recent investigation evaluated the efficacy of the compound against methicillin-resistant Staphylococcus aureus (MRSA). The results showed that it inhibited MRSA growth at concentrations lower than those required for standard antibiotics.

Comparison with Similar Compounds

Research Findings and Trends

Bioactivity Potential: Pyrazole-carbonitriles with electron-withdrawing groups (e.g., CN, CF₃) show pesticidal () or kinase-inhibitory activity.

Synthetic Efficiency : Click chemistry (CuAAC) offers higher yields (66–90%) than classical condensations (49–80%), though substrate scope varies .

Thermal Stability : High melting points in triazole hybrids (e.g., 198°C) correlate with strong intermolecular interactions (π-stacking, H-bonding) .